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Compound of Interest

Compound Name: 2-Bromobutanamide

Cat. No.: B1267324

For researchers, scientists, and drug development professionals, sourcing key chemical
intermediates of high purity and understanding their synthesis is critical for advancing scientific
discovery. 2-Bromobutanamide is a valuable building block in organic synthesis, particularly in
the development of novel therapeutics. This technical guide provides an in-depth overview of
commercial suppliers of 2-bromobutanamide and a detailed experimental protocol for its
synthesis.

Commercial Availability of 2-Bromobutanamide

A variety of chemical suppliers offer 2-bromobutanamide for research purposes. The purity
and available quantities can vary, so it is essential to select a supplier that meets the specific
needs of your experimental work. Below is a summary of several commercial sources.
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Supplier/Distri . Available
Manufacturer Purity . CAS Number
butor Quantities
High Quality
Simson Pharma Simson Pharma (Certificate of Custom
- - _ . 5398-24-3
Limited Limited Analysis Synthesis
provided)
Cenmed ] S
) Aladdin Scientific  =95% 1g 5398-24-3[1]
Enterprises
] S eMolecules / N
Fisher Scientific Not specified 1g 5398-24-3|[2]
Ambeed
o 100mg, 250mg,
CymitQuimica Indagoo 95% 5398-24-3[3]
19, 59
CymitQuimica Apollo Scientific 98% Not specified 5398-24-3[3]
BenchChem BenchChem Not specified Inquire for quote 5398-24-3[4]

Synthetic Protocol: Amidation of 2-Bromobutanoic
Acid
One of the common and effective methods for preparing 2-bromobutanamide is through the

amidation of 2-bromobutanoic acid.[4] This two-step process involves the conversion of the
carboxylic acid to an acyl chloride, followed by a reaction with ammonia.

Part A: Formation of 2-Bromobutyryl Chloride

This initial step converts the carboxylic acid into a more reactive acyl chloride using thionyl
chloride.

Materials:
e Crude 2-bromobutanoic acid (0.4 mol)

e Thionyl chloride (0.44 mol)
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Round-bottom flask

Reflux condenser

Magnetic stirrer

Heating mantle

Procedure:

In a fume hood, place the crude 2-bromobutanoic acid in a round-bottom flask equipped with
a reflux condenser and a magnetic stirrer.[5]

Slowly add thionyl chloride to the flask.[5]

Heat the mixture at reflux for 2 hours.[5]

After the reaction is complete, allow the mixture to cool to room temperature. The resulting 2-
bromobutyryl chloride is typically used directly in the next step without further purification.

Part B: Formation of 2-Bromobutanamide

The acyl chloride is then reacted with ammonia to form the final amide product.

Materials:

2-Bromobutyryl chloride (from Part A)

Ice-cold concentrated ammonia solution

Beaker

Stirring apparatus

Procedure:

e Cool a beaker containing a stirred, ice-cold concentrated ammonia solution.[5]
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» Slowly and carefully pour the cooled 2-bromobutyryl chloride from Part A into the stirred
ammonia solution.[5] This reaction is exothermic.

o Continue stirring until the reaction is complete. The 2-bromobutanamide will precipitate out
of the solution.

e Collect the solid product by filtration, wash with cold water, and dry. The crude product can
be purified by recrystallization.

Synthetic Workflow Diagram

The following diagram illustrates the key stages of the synthesis of 2-bromobutanamide from
2-bromobutanoic acid.

Step 2: Amidation

Step 1: Acyl Chloride Formation

2-Bromobutyryl |

2-Bromobutanoic Chloride
Ao Nucleophilic Acyl
Substitution

Click to download full resolution via product page
Caption: Synthesis of 2-bromobutanamide from 2-bromobutanoic acid.

Applications in Research and Drug Development

2-Bromobutanamide serves as a versatile intermediate in medicinal chemistry and organic
synthesis. Its primary utility lies in its ability to undergo nucleophilic substitution reactions at the
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a-carbon, allowing for the introduction of various functional groups.[4] This reactivity makes it a
valuable precursor for the synthesis of a-substituted amides.[4]

A significant application is in the synthesis of novel amino acids, which are crucial components
in the development of new pharmaceuticals, particularly in neurological research.[4] For
example, the reaction of 2-bromobutanamide with ammonia can yield DL-2-
aminobutanamide, an important intermediate in the synthesis of chiral molecules like the anti-
epileptic drug Levetiracetam.[4]

Safety and Handling

2-Bromobutanamide is a hazardous substance and must be handled with appropriate safety
precautions.

Hazard Statements: Harmful if swallowed, causes skin irritation, causes serious eye
irritation, and may cause respiratory irritation.[6]

o Personal Protective Equipment (PPE): Always wear protective gloves, protective clothing,
eye protection, and face protection when handling this chemical.[7]

o Handling: Use only in a well-ventilated area, preferably a fume hood.[7] Avoid breathing
fumes and prevent contact with skin and eyes.[7] Wash hands thoroughly after handling.[7]

o Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container, away from
incompatible substances such as strong oxidizing agents.[7]

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete safety and
handling information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. cenmed.com [cenmed.com]

Scientific [fishersci.com]

2. eMolecules 2-Bromobutanamide | 5398-24-3 | MFCD08235148 | 1g, Quantity: | Fisher

e 3. CAS 5398-24-3: 2-bromobutanamide | CymitQuimica [cymitquimica.com]

e 4. 2-Bromobutanamide | 5398-24-3 | Benchchem [benchchem.com]

e 5. benchchem.com [benchchem.com]

e 6. 2-Bromobutanamide | C4H8BrNO | CID 220998 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 7. aksci.com [aksci.com]

 To cite this document: BenchChem. [Commercial Suppliers and Synthetic Guide for 2-
Bromobutanamide in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267324#commercial-suppliers-of-2-

bromobutanamide-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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